2-cyclopentylethane-1-thiol
Overview
Description
2-Cyclopentylethane-1-thiol is a chemical compound with the molecular formula C7H14S and a molecular weight of 130.25 . It is a thiol derivative, which means it contains a sulfur atom. Thiols are known for their strong odors, which are often unpleasant .
Molecular Structure Analysis
The molecular structure of 2-cyclopentylethane-1-thiol consists of a cyclopentyl group (a five-membered carbon ring), an ethane group (a two-carbon chain), and a thiol group (an -SH group). The exact 3D structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
Thiols, including 2-cyclopentylethane-1-thiol, can undergo a variety of chemical reactions. One common reaction is the formation of disulfides, which occurs when two thiol groups react with each other. Thiols can also react with alkene groups in a process known as a thiol-ene reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-cyclopentylethane-1-thiol would depend on factors such as its molecular structure and the presence of functional groups. For example, as a thiol, it would be expected to have a strong, often unpleasant odor. Its boiling point, melting point, solubility, and other properties could be determined experimentally .Mechanism of Action
Safety and Hazards
The safety and hazards associated with 2-cyclopentylethane-1-thiol would depend on factors such as its concentration and the specific conditions of use. As with all chemicals, appropriate safety precautions should be taken when handling it. Specific safety data for this compound could be found in resources such as the NIOSH Pocket Guide to Chemical Hazards .
Future Directions
The future directions for research on 2-cyclopentylethane-1-thiol could include exploring its potential uses in various applications, such as in the synthesis of other compounds or as a building block in polymer chemistry. Additionally, further studies could be conducted to better understand its physical and chemical properties, as well as its reactivity .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclopentylethane-1-thiol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclopentadiene", "Ethylene", "Sulfur", "Hydrogen gas", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Preparation of cyclopentadiene by the thermal cracking of dicyclopentadiene in the presence of hydrogen gas.", "Step 2: Reaction of cyclopentadiene with ethylene in the presence of a catalyst such as nickel to form 2-cyclopentylethene.", "Step 3: Conversion of 2-cyclopentylethene to 2-cyclopentylethan-1-ol by hydroboration-oxidation using borane and hydrogen peroxide.", "Step 4: Conversion of 2-cyclopentylethan-1-ol to 2-cyclopentylethane-1-thiol by reaction with sulfur in the presence of sodium hydroxide.", "Step 5: Purification of the product by extraction with diethyl ether, washing with sodium bicarbonate and brine, and drying over anhydrous sodium sulfate.", "Step 6: Final purification of the product by distillation or recrystallization from methanol." ] } | |
CAS RN |
1522273-17-1 |
Product Name |
2-cyclopentylethane-1-thiol |
Molecular Formula |
C7H14S |
Molecular Weight |
130.3 |
Purity |
95 |
Origin of Product |
United States |
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